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Compound of Interest

Compound Name: Sapriparaquinone

CAS No.: 119139-54-7

Cat. No.: B1681445

Get Quote

Executive Summary
Sapriparaquinone (C₂₀H₂₆O₃) is a rare diterpenoid quinone, specifically a 4,5-seco-5,10-

friedoabietane derivative, primarily isolated from the roots of Salvia prionitis (Dan-Shen family).

Its structural uniqueness lies in the cleavage of the A-ring (seco-abietane) and the presence of

a 1,4-naphthoquinone core substituted with an isopropyl group and a modified side chain.

This Application Note provides a rigorous protocol for the structural validation of

Sapriparaquinone. Unlike standard database matching, this guide emphasizes de novo

structural verification using a tri-modal spectroscopic approach: Mass Spectrometry (MS) for

molecular formula and fragmentation, Infrared Spectroscopy (IR) for functional group mapping,

and Nuclear Magnetic Resonance (NMR) for connectivity elucidation.
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Property Specification

Compound Name Sapriparaquinone

IUPAC Name
3-hydroxy-6-methyl-2-(1-methylethyl)-5-(4-

methylpent-3-en-1-yl)-1,4-naphthoquinone

Molecular Formula C₂₀H₂₆O₃

Exact Mass 314.1882 Da

Core Skeleton
4,5-seco-5,10-friedoabietane (Diterpene

Quinone)

Key Functional Groups
1,4-Quinone, Hydroxyl (enolic), Isopropyl,

Trisubstituted Olefin

Solubility
Soluble in Chloroform (

), Acetone, Methanol

Isolation & Purification Workflow
Before spectroscopic analysis, the analyte must meet purity standards (>95%).

Sapriparaquinone is typically co-isolated with its isomer, Saprorthquinone (the 1,2-quinone

variant). The following workflow ensures separation.
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Figure 1: Isolation workflow highlighting the critical separation of para- and ortho-quinone

isomers via chromatography.
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Mass Spectrometry (MS) Analysis
Objective: Confirm molecular weight and analyze fragmentation to verify the diterpenoid side

chain.

Instrument: Q-TOF LC/MS or EI-MS (Direct Probe).

Ionization Mode: Electrospray Ionization (ESI) in Positive Mode (+ve) or Electron Impact (EI)

at 70 eV.

Diagnostic Fragments:

m/z Value Ion Type Structural Interpretation

| 314 |

or

| Molecular Ion (Base Peak in ESI). Confirms C₂₀H₂₆O₃. | | 299 |

| Loss of methyl group (common in methylated quinones). | | 271 |

| Loss of Isopropyl group (Diagnostic for abietane-type C-2 position). | | 243 |

| Cleavage of the pentenyl side chain. |

Protocol Note: In EI-MS, look for a strong molecular ion. If the peak at m/z 314 is weak, lower

the ionization energy to 20 eV to prevent excessive fragmentation of the side chain.

Infrared Spectroscopy (IR)
Objective: Differentiate between the para-quinone (Sapriparaquinone) and ortho-quinone

(Saprorthquinone) isomers.

Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Scan Range: 4000 – 400 cm⁻¹.

Key Absorption Bands:
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Hydroxyl Group (-OH): Broad band at 3300–3450 cm⁻¹.

Insight: The position indicates an enolic hydroxyl at C-3, likely involved in intramolecular

H-bonding with the C-4 carbonyl.

Quinone Carbonyls (C=O):

1630–1660 cm⁻¹: Characteristic of 1,4-naphthoquinone (para).

Differentiation: 1,2-naphthoquinones (ortho) typically show higher frequency carbonyls

(~1680–1700 cm⁻¹). The lower shift in Sapriparaquinone confirms the para arrangement

and chelation.

Olefinic C=C:1600–1620 cm⁻¹ (Aromatic and side-chain alkene stretching).

Nuclear Magnetic Resonance (NMR)
Objective: Map the carbon skeleton and establish the positions of the isopropyl and side-chain

substituents.

Solvent:

(Deuterated Chloroform).

Frequency: 400 MHz or higher recommended.

1H NMR Diagnostic Signals (ppm, Multiplicity, Integration):

Isopropyl Group (C-2):

1.2–1.3 (d, 6H): Methyls of the isopropyl group.

3.0–3.2 (sept, 1H): Methine proton of the isopropyl group.

Enolic Hydroxyl (C-3):

7.0–7.5 (s, 1H, exchangeable): The chemical shift varies with concentration and H-
bonding.
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Aromatic Proton (Ring B):

7.6–7.9 (s, 1H): Proton on the quinone/aromatic ring (likely H-7 or H-8 depending on
substitution pattern).

Side Chain (4-methylpent-3-en-1-yl):

5.1 (t/m, 1H): Vinylic proton (olefinic).

1.5–1.7 (s, 3H x 2): Terminal dimethyls on the double bond.

Aromatic Methyl (C-6):

2.2–2.4 (s, 3H): Methyl attached directly to the aromatic ring.

13C NMR & DEPT:

Quinone Carbonyls: Two signals between

180–190 ppm.

Olefinic Carbons: Signals at

120–150 ppm (Aromatic and side-chain alkene).

Aliphatic Carbons: Signals at

20–40 ppm (Side chain methylenes and methyls).

Structural Elucidation Logic (HMBC)
To definitively prove the structure is Sapriparaquinone and not a regioisomer, Heteronuclear

Multiple Bond Correlation (HMBC) is required.
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Figure 2: Key HMBC and NOESY correlations required to assign the regiochemistry of

substituents on the naphthoquinone core.

Critical Checkpoint:

If the Carbonyl peaks in 13C NMR are split significantly (>10 ppm difference) and the IR

carbonyl stretch is <1660 cm⁻¹, the 1,4-quinone (para) structure is confirmed.

If the Carbonyl peaks are close in shift and IR is >1680 cm⁻¹, suspect the 1,2-quinone

(ortho) isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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